Cas no 54941-46-7 (2-Amino-4-(carboxymethyl)toluene)

• Product Name: 2-Amino-4-(carboxymethyl)toluene
• CAS No: 54941-46-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD16606084
• CID: 1591183
• PubChem ID: 21072868
• Update Time: 2025-04-21

2-Amino-4-(carboxymethyl)toluene Chemical and Physical Properties

Names and Identifiers

• (3-amino-4-methylphenyl)acetic acid
• LogP
• 2-(3-amino-4-methylphenyl)acetic acid
• 3-AMINO-4-METHYLPHENYLACETIC ACID
• SCHEMBL1492449
• EN300-250678
• SB76727
• CS-0370471
• DTXSID20610524
• 2-(3-amino-4-methylphenyl)aceticacid
• 54941-46-7
• 2-Amino-4-(carboxymethyl)toluene

• MDL： MFCD16606084
• Inchi： 1S/C9H11NO2/c1-6-2-3-7(4-8(6)10)5-9(11)12/h2-4H,5,10H2,1H3,(H,11,12)
• InChI Key： FLLXYLUUMOMPQI-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C)=C(C=1)N)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 353.8°C at 760 mmHg
• Flash Point: 167.8°C
• Refractive Index: 1.601
• PSA: 63.32